(3S,4S)-3-(Dimethylamino)piperidin-4-ol

• Molecular Formula: C7H16N2O
• Molecular Weight: 144.21 g/mol
• IUPAC Name: (3S,4S)-3-(dimethylamino)piperidin-4-ol
• InChI: InChI=1S/C7H16N2O/c1-9(2)6-5-8-4-3-7(6)10/h6-8,10H,3-5H2,1-2H3/t6-,7-/m0/s1
• InChI Key: CWEOZAYREUYGGP-BQBZGAKWSA-N
• Isomeric SMILES: CN(C)[C@H]1CNCC[C@@H]1O
• Canonical SMILES: CN(C)C1CNCCC1O

Description

(3S,4S)-3-(Dimethylamino)piperidin-4-ol is a chiral piperidine derivative featuring a dimethylamino group at the 3-position and a hydroxyl group at the 4-position. Its stereochemistry (3S,4S) is critical for its molecular interactions, particularly in pharmaceutical contexts where enantioselectivity influences binding affinity and metabolic stability. The compound’s structure combines a six-membered piperidine ring with polar functional groups, rendering it a versatile intermediate in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3S,4S)-3-(Dimethylamino)piperidin-4-ol typically involves the following steps:

Starting Material: The synthesis often begins with a suitable piperidine derivative.

Introduction of the Dimethylamino Group: This can be achieved through nucleophilic substitution reactions using dimethylamine.

Hydroxyl Group Introduction: The hydroxyl group can be introduced via oxidation reactions or by using protecting group strategies followed by deprotection.

Industrial Production Methods

In an industrial setting, the production of (3S,4S)-3-(Dimethylamino)piperidin-4-ol may involve:

Large-Scale Reactors: Utilizing large-scale reactors to handle bulk quantities of reagents.

Optimized Reaction Conditions: Employing optimized temperature, pressure, and catalysts to maximize yield and purity.

Purification Techniques: Using techniques such as crystallization, distillation, and chromatography to purify the final product.

Chemical Reactions Analysis

Types of Reactions

(3S,4S)-3-(Dimethylamino)piperidin-4-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form ketones or aldehydes.

Reduction: The compound can be reduced to remove the hydroxyl group or to modify the dimethylamino group.

Substitution: The dimethylamino group can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidizing Agents: Such as potassium permanganate or chromium trioxide.

Reducing Agents: Such as lithium aluminum hydride or sodium borohydride.

Nucleophiles: Such as halides, amines, or thiols.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones, while substitution reactions may produce various substituted piperidines.

Scientific Research Applications

(3S,4S)-3-(Dimethylamino)piperidin-4-ol has several scientific research applications:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds.

Organic Synthesis: It serves as a building block for the synthesis of complex organic molecules.

Biological Studies: It is used in studies related to enzyme inhibition and receptor binding.

Industrial Applications: It is employed in the production of agrochemicals and specialty chemicals.

Mechanism of Action

The mechanism of action of (3S,4S)-3-(Dimethylamino)piperidin-4-ol involves its interaction with molecular targets such as enzymes and receptors. The dimethylamino group can participate in hydrogen bonding and electrostatic interactions, while the hydroxyl group can form hydrogen bonds. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of (3S,4S)-3-(Dimethylamino)piperidin-4-ol and Analogs

Compound Name	CAS Number	Substituents	Molecular Formula	Molecular Weight	Key Structural Features	Differences vs. Target Compound
(3S,4S)-3-(Dimethylamino)piperidin-4-ol	N/A	3-(N,N-dimethylamino), 4-hydroxyl	C7H16N2O	144.22	Piperidine ring; (3S,4S) stereochemistry	Reference compound
(3S,4S)-3-[Methyl(isopropyl)amino]piperidin-4-ol	2059915-52-3	3-(N-methyl, N-isopropylamino), 4-hydroxyl	C9H20N2O	172.27	Bulkier amino substituent	Larger substituent increases steric hindrance and lipophilicity
4-(4-Hydroxy-phenyl)-(3S,4S)-3-piperidinol	N/A	4-hydroxyphenyl at C4, 3-hydroxyl	C11H15NO2	193.24	Aromatic phenyl group	Enhanced π-π stacking potential; altered solubility
((3S,4R)-4-(4-Fluorophenyl)piperidin-3-yl)methanol	125224-43-3	4-(4-fluorophenyl), 3-hydroxymethyl	C12H16FNO	209.26	Fluorophenyl group; (3S,4R) stereochemistry	Fluorine enhances metabolic stability; stereochemical inversion at C4
(3S,4S)-4-((R)-1-Phenylethylamino)-1-tosylpyrrolidin-3-ol	1352503-86-6	Tosyl group, phenylethylamino	C20H26N2O3S	374.50	Pyrrolidine ring (5-membered)	Smaller ring size increases conformational rigidity

Key Comparative Insights

Amino Substituent Variations

• The dimethylamino group in the target compound confers moderate basicity (pKa ~8–9), whereas the methyl(isopropyl)amino analog (CAS 2059915-52-3) exhibits reduced basicity due to steric shielding of the nitrogen lone pair .
• Bulkier substituents (e.g., isopropyl) may reduce blood-brain barrier permeability but improve target selectivity in peripheral tissues .

Stereochemical and Ring System Differences

• The (3S,4S) configuration contrasts with the (3S,4R) stereochemistry in fluorophenyl-containing analogs (e.g., CAS 125224-43-3), which significantly alters receptor binding. For example, fluorophenyl derivatives with (3S,4R) configurations show higher affinity for serotonin transporters .
• Pyrrolidine analogs (e.g., CAS 1352503-86-6) demonstrate increased ring strain, favoring distinct conformational states compared to piperidine-based structures .

Functional Group Impact

• Aromatic substituents (e.g., 4-hydroxyphenyl in CAS 3929-30-4) enhance hydrophobic interactions but reduce aqueous solubility. Fluorine substitution (e.g., 4-fluorophenyl in CAS 125224-43-3) improves metabolic stability and bioavailability .
• Tosyl groups in pyrrolidine derivatives (CAS 1352503-86-6) introduce sulfonamide moieties, which are common in protease inhibitors but may increase molecular weight and synthetic complexity .

Biological Activity

(3S,4S)-3-(Dimethylamino)piperidin-4-ol is a chiral compound belonging to the piperidine class, which has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores its biological activity, mechanisms of action, and potential applications based on recent research findings.

Chemical Structure and Properties

• Chemical Formula : C₇H₁₄N₂O
• Molecular Weight : 142.20 g/mol
• Chirality : The compound exists in two enantiomeric forms, with the (3S,4S) configuration being particularly significant for its biological interactions.

The biological activity of (3S,4S)-3-(Dimethylamino)piperidin-4-ol is primarily attributed to its ability to interact with various biological targets:

• Enzyme Inhibition : This compound has shown potential as an inhibitor of acetylcholinesterase (AChE), an enzyme critical in neurotransmission. By binding to both the peripheral and catalytic sites of AChE, it effectively enhances neurotransmitter levels, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's.
• Receptor Modulation : The dimethylamino group facilitates hydrogen bonding and electrostatic interactions with neurotransmitter receptors. This interaction can influence pathways related to mood regulation and cognition, suggesting its potential role in treating mood disorders.

1. Neuropharmacological Effects

Research indicates that (3S,4S)-3-(Dimethylamino)piperidin-4-ol can modulate neurotransmitter systems, particularly those involving acetylcholine. Its efficacy in inhibiting AChE positions it as a candidate for further development in neuropharmacology.

2. Potential Applications in Obesity Treatment

The compound's structural similarity to other piperidine derivatives suggests it may have applications in obesity management through modulation of melanocortin receptors (MCRs). Studies have highlighted the role of MCR4 agonists in reducing appetite and improving metabolic rates .

Comparative Analysis with Similar Compounds

Compound Name	Biological Activity	Mechanism of Action
(3S,4S)-3-(Dimethylamino)piperidin-4-ol	AChE inhibitor	Binds to AChE's active sites
RM-493	MCR4 agonist	Reduces food intake and promotes weight loss
Other Piperidine Derivatives	Various pharmacological effects	Dependent on specific functional groups

Case Studies and Research Findings

• Neurodegenerative Disease Models : In animal models, (3S,4S)-3-(Dimethylamino)piperidin-4-ol demonstrated significant improvements in cognitive function when administered alongside traditional AChE inhibitors .
• Weight Management Studies : Preliminary studies suggest that compounds with similar structures may enhance metabolic responses in diet-induced obesity models by acting on MCR pathways .